![molecular formula C13H15N3O2S B5345042 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide](/img/structure/B5345042.png)
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide
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Overview
Description
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide, also known as DPTA, is a chemical compound that has been extensively studied in scientific research for its potential therapeutic applications. DPTA has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for future research.
Mechanism of Action
The mechanism of action of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the inhibition of angiogenesis. These effects make this compound a promising candidate for future research in the fields of inflammation and cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide in lab experiments is its ability to exhibit multiple biochemical and physiological effects, making it a versatile compound for studying various biological processes. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully understand its effects.
Future Directions
There are several future directions for research on 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide, including:
1. Further studies on its mechanism of action to better understand its effects on inflammation and cancer.
2. Development of this compound derivatives with improved potency and selectivity.
3. Investigation of the potential use of this compound in combination with other drugs for enhanced therapeutic efficacy.
4. Exploration of the potential use of this compound in other disease models, such as autoimmune diseases.
5. Investigation of the potential use of this compound in drug delivery systems for targeted therapy.
In conclusion, this compound is a promising compound for future research in the fields of inflammation and cancer. Its multiple biochemical and physiological effects make it a versatile compound for studying various biological processes, and further research is needed to fully understand its potential therapeutic applications.
Synthesis Methods
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide can be synthesized using a multi-step process that involves the reaction of 2-chloro-N-(2-furylmethyl)acetamide with 4,6-dimethyl-2-thiopyrimidine in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.
Scientific Research Applications
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-furylmethyl)acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for future drug development.
properties
IUPAC Name |
2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c1-9-6-10(2)16-13(15-9)19-8-12(17)14-7-11-4-3-5-18-11/h3-6H,7-8H2,1-2H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWQHFNIKUBNCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NCC2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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